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CAS No.: 182253-73-2
Cat. No.: B613556
. J

Executive Summary & Application Context

Fmoc-Asp(Edans)-OH (CAS: 182253-73-2) is a specialized amino acid derivative used
primarily in the synthesis of Fluorogenic Resonance Energy Transfer (FRET) substrates.[1] It
serves as the fluorescent donor, typically paired with a non-fluorescent quencher like Dabcyl (4-
(4-dimethylaminophenylazo)benzoic acid).

While standard Material Safety Data Sheets (MSDS) often list this compound as "Caution:
Substance not fully tested,"” this guide adopts the Precautionary Principle essential for drug
development environments. The molecule combines a base-labile protecting group (Fmoc) with
a sulfonated naphthylamine fluorophore (Edans), necessitating specific handling protocols to
preserve spectral integrity and ensure operator safety.

Mechanism of Action (FRET)

The utility of Fmoc-Asp(Edans)-OH lies in its ability to report protease activity. When the
peptide bond between the donor (Edans) and quencher (Dabcyl) is cleaved by a target enzyme
(e.g., HIV Protease, Renin, SARS-CoV-2 Mpro), fluorescence is restored.
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Figure 1: Mechanism of FRET signal generation using Fmoc-Asp(Edans)-OH. Cleavage
separates the donor from the quencher, restoring fluorescence.

Chemical Identity & Physicochemical Profile[3][4][5]
[6]

This section consolidates critical data for analytical validation and synthesis planning.
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Specification

Chemical Name

N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-
aspartic acid beta-(5-((2-
aminoethyl)amino)naphthalene-1-sulfonic acid)

amide
CAS Number 182253-73-2
Molecular Formula Cs1H29N30s8S
Molecular Weight 603.64 g/mol
Appearance Off-white to pale yellow powder
Solubility Soluble in DMF, DMSO, NMP.[2] Sparingly

soluble in water.[3]

Excitation Max

336 nm (UV region)

Emission Max

490 nm (Cyan/Green region)

Purity Standard

= 95% (HPLC) required for reliable kinetic

assays

Hazard Identification & Toxicology (E-E-A-T

Analysis)

Signal Word:WARNING

Although often classified as "Not Dangerous” under GHS due to lack of specific animal toxicity

data, the chemical structure suggests specific hazards that must be managed in a professional

laboratory.

Structural Hazards

» Sulfonic Acid Moiety (Edans): The sulfonic acid group implies potential for mucous

membrane irritation (H335) and eye irritation (H319). Inhalation of dust must be strictly

avoided.[2][3][4]
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e Fmoc Group: Upon deprotection (cleavage), this releases dibenzofulvene, which is a known
skin sensitizer.

» Naphthylamine Derivative: While Edans is sulfonated (reducing lipophilicity and toxicity
compared to raw naphthylamines), structural analogs in this class are often scrutinized for
genotoxicity. Treat as a potential mutagen until proven otherwise.

Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist.[2]

o P280: Wear protective gloves/protective clothing/eye protection (Nitrile gloves
recommended).

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[4][5]
Remove contact lenses.[2][4]

Storage, Stability & Handling Protocol

The primary cause of assay failure with Fmoc-Asp(Edans)-OH is not chemical degradation,
but photobleaching and hydrolysis prior to coupling.

The "Dark & Dry" Rule[2]

 Light Sensitivity: The Edans fluorophore is susceptible to photo-oxidation. Store the solid in
amber vials wrapped in aluminum foil.

» Hygroscopicity: The Fmoc group is sensitive to basic hydrolysis, which can be catalyzed by
moisture. Store at -20°C in a desiccator.

Handling Workflow

Allow the vial to equilibrate to room temperature before opening to prevent water condensation
on the cold powder.
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Figure 2: Critical handling workflow to prevent hydrolysis and photobleaching.

Application Protocol: Solid Phase Peptide Synthesis
(SPPS)[5][9]

Expert Insight: Direct coupling of Fmoc-Asp(Edans)-OH can be sluggish due to the steric bulk
of the Edans group on the beta-carboxylate. Standard carbodiimide (DIPCDI) coupling often
results in low yields.

Recommended Coupling Conditions

To ensure >98% coupling efficiency and prevent racemization:

¢ Resin Preparation: Swell resin (e.g., Rink Amide) in DMF for 30 minutes.
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 Activation (In Situ):

o Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-
oxid hexafluorophosphate) is preferred over HBTU for sterically hindered amino acids.

o Base: DIPEA (Diisopropylethylamine).[6][7]
o Stoichiometry: 3 eg. Amino Acid : 2.9 eq. HATU : 6 eq. DIPEA.
e Reaction Time: Extend coupling time to 2—4 hours (double that of standard amino acids).

e Monitoring: The Kaiser test may be inconclusive due to the bulk; micro-cleavage and
HPLC/MS analysis is the gold standard for verification.

Deprotection & Cleavage[10]

e Fmoc Removal: 20% Piperidine in DMF (Standard).[8] Note: The Edans group is stable to
piperidine.

e Final Cleavage: 95% TFA/ 2.5% TIS / 2.5% Hz0.

o Warning: Avoid using thiols (EDT) if possible, or use sparingly, as they can sometimes
interact with sulfonamide linkers under harsh conditions.

Emergency Response Protocols
Firefighting Measures

e Hazardous Combustion Products: In a fire, this material will decompose to release Sulfur
Oxides (SOx) and Nitrogen Oxides (NOx). These are highly toxic and corrosive.

» Extinguishing Media: Water spray, dry chemical, alcohol-resistant foam, or carbon dioxide.

o PPE: Firefighters must wear self-contained breathing apparatus (SCBA) to prevent inhalation
of sulfonated combustion byproducts.

Accidental Release (Spill)

o Evacuate: Clear the area of non-essential personnel.
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» Protect: Wear goggles, lab coat, and nitrile gloves. Use a P95/P100 dust mask if powder is
airborne.

o Contain: Sweep up carefully to avoid creating dust. Do not use a vacuum cleaner unless it is
explosion-proof and HEPA-filtered.

o Clean: Wipe the surface with a 10% sodium bicarbonate solution (to neutralize any acidic
residues) followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety & Application Guide: Fmoc-
Asp(Edans)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613556#fmoc-asp-edans-oh-material-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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